methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• Molecular Formula: C18H17NO6S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: methyl 4-(3,4-dimethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C18H17NO6S/c1-23-14-9-8-12(10-15(14)24-2)19-11-17(18(20)25-3)26(21,22)16-7-5-4-6-13(16)19/h4-11H,1-3H3
• InChI Key: NNCSAAWOSXKEHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)OC)OC

Description

Methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide is a complex organic compound belonging to the benzothiazine family. This compound is characterized by its unique structure, which includes a benzothiazine ring fused with a carboxylate group and substituted with a 3,4-dimethoxyphenyl group. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide typically involves multiple steps. One common method starts with the preparation of the benzothiazine core, followed by the introduction of the carboxylate and dimethoxyphenyl groups. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Preparation of Benzothiazine Core: The benzothiazine core can be synthesized by reacting 2-aminobenzenesulfonamide with trimethyl orthoacetate.

Introduction of Carboxylate Group: The carboxylate group is introduced through esterification reactions, often using methanol and a suitable acid catalyst.

Substitution with Dimethoxyphenyl Group: The final step involves the substitution of the benzothiazine core with the 3,4-dimethoxyphenyl group, typically through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions are common, where the dimethoxyphenyl group can be replaced with other functional groups using appropriate nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride.

Nucleophiles: Various nucleophiles depending on the desired substitution.

Major Products Formed

Sulfoxides and Sulfones: Formed through oxidation reactions.

Reduced Derivatives: Formed through reduction reactions.

Substituted Benzothiazines: Formed through nucleophilic substitution reactions.

Scientific Research Applications

Methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Methyl 4-(3,4-dimethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide can be compared with other similar compounds in the benzothiazine family:

1,2,4-Benzothiadiazine-1,1-dioxide: Similar in structure but lacks the dimethoxyphenyl group, leading to different biological activities.

2H-Benzo[e]-[1,2,4]thiadiazine 1,1-Dioxide Derivatives: These derivatives have been studied for their PI3Kδ inhibitory activity, showing different selectivity and potency compared to the compound .

Thiazole Derivatives: Compounds with a thiazole ring exhibit diverse biological activities, including antimicrobial and anticancer properties.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.